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Compound of Interest

Compound Name: Sodium arachidate

Cat. No.: B076927

Introduction

Sodium arachidate, the sodium salt of the saturated 20-carbon fatty acid, arachidic acid, is a
versatile compound widely utilized in research and development.[1] Its amphiphilic nature,
possessing a long hydrophobic alkyl chain and a hydrophilic carboxylate head group, makes it
an effective surfactant, emulsifier, and stabilizer.[1][2] These properties are leveraged in various
applications, including the formulation of cosmetics, detergents, and advanced drug delivery
systems such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs).[1][3]
[4] This document provides detailed protocols for the preparation of sodium arachidate
solutions and outlines its application in nanoparticle synthesis for researchers, scientists, and
drug development professionals.

Physicochemical Properties and Data

A summary of the key physicochemical properties of sodium arachidate is presented below.
Understanding these characteristics is crucial for proper handling, solution preparation, and
application.
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Property Value Reference(s)

Sodium eicosanoate, Arachidic
Synonyms ] ) [5]
acid sodium salt

CAS Number 13257-34-6 [5]
Molecular Formula C20H39NaO:2 [2]
Molecular Weight 334.5 g/mol [1]
Appearance Crystalline solid [1]
Purity >95% [1]
Solubility (Ethanol) 1.5 mg/mL [1]
Solubility (Ethanol:PBS pH 7.2,

15) 0.5 mg/mL [1]
Aqueous Solubility (Estimated)  0.3284 mg/L @ 25 °C [6]
Storage Room temperature [5]

Note: The Critical Micelle Concentration (CMC) is a key parameter for surfactants but is not
readily available in published literature for sodium arachidate.

Experimental Protocols

Due to the low aqueous solubility of sodium arachidate, a two-step procedure is
recommended for preparing aqueous solutions. This involves creating a concentrated stock
solution in an organic solvent followed by dilution in the desired aqueous buffer.

Protocol 1: Preparation of a 10 mM Sodium Arachidate
Stock Solution in Ethanol

This protocol describes the preparation of a concentrated stock solution that can be stored and
diluted for future use.

Materials:
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Sodium Arachidate (MW: 334.5 g/mol )

200 Proof (Absolute) Ethanol

Analytical balance

Spatula

Weighing paper

50 mL volumetric flask

Magnetic stirrer and stir bar

Argon or Nitrogen gas (optional, for long-term storage)

Procedure:

Calculate Required Mass: To prepare 50 mL of a 10 mM solution, calculate the required
mass of sodium arachidate:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) = 0.010 mol/L x 0.050 L x 334.5 g/mol = 0.1673 g (167.3 mQ)

Weighing: Carefully weigh out 167.3 mg of sodium arachidate powder on an analytical
balance.

Dissolution: Transfer the powder to the 50 mL volumetric flask. Add approximately 30-40 mL
of absolute ethanol.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the
mixture until the sodium arachidate is completely dissolved. Gentle warming in a water bath
(<40°C) may be used to aid dissolution if necessary.

Final Volume Adjustment: Once fully dissolved, carefully add ethanol to the flask until the
bottom of the meniscus reaches the 50 mL calibration mark.
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o Storage: Cap the flask tightly. For extended storage, flush the headspace with an inert gas
like argon or nitrogen to prevent potential oxidation. Store at 4°C.

Protocol 2: Preparation of a 100 yM Working Solution in
PBS (pH 7.4)

This protocol details the dilution of the ethanol stock solution into an aqueous buffer to create a
working solution.

Materials:

10 mM Sodium Arachidate stock solution in ethanol (from Protocol 1)

Phosphate-Buffered Saline (PBS), pH 7.4

Micropipettes

50 mL conical tube or volumetric flask

Procedure:

Calculate Dilution Volume: To prepare 50 mL of a 100 uM working solution from a 10 mM
stock solution, use the dilution formula M1V1 = M2V2:

o (10,000 pM) x V1 = (100 pM) x (50 mL)
o V1= (100 x 50) / 10,000 = 0.5 mL (or 500 pL)
o Preparation: Add approximately 49 mL of PBS (pH 7.4) to a 50 mL conical tube.

e Dilution: Pipette 500 pL of the 10 mM sodium arachidate stock solution into the PBS while
gently vortexing or stirring. Note: It is crucial to add the ethanol stock to the aqueous buffer
and not the other way around to prevent precipitation of the lipid.

e Final Volume: Adjust the final volume to 50 mL with PBS.

e Use: The resulting solution contains 100 uM sodium arachidate in PBS with 1% ethanol as
a co-solvent. This solution should be used promptly, ideally prepared fresh for each
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experiment.

Application: Workflow for Nanoparticle Formulation

Sodium arachidate is an ideal surfactant for stabilizing lipid-based nanopatrticles due to its
amphiphilic properties. The following diagram illustrates a typical workflow for preparing solid
lipid nanoparticles (SLNs) using the hot high-pressure homogenization (HPH) technique, a
common and scalable method.[7] In this process, sodium arachidate functions as an
emulsifier to stabilize the oil-in-water emulsion that serves as the template for the final
nanoparticles.[8]
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Caption: Workflow for Solid Lipid Nanoparticle (SLN) preparation via hot homogenization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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